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Compound of Interest

(+)-Vinylboronic acid pinanediol
Compound Name:

ester
CAS No.: 132488-71-2
Cat. No.: B160763

Get Quote

Executive Summary

(+)-Vinylboronic acid pinanediol ester (CAS: 132488-71-2) is a specialized chiral
organoboron reagent used primarily in Matteson asymmetric homologation. Unlike its achiral
counterpart (vinylboronic acid pinacol ester), the pinanediol derivative carries a chiral auxiliary
derived from (+)-

-pinene, enabling high diastereoselectivity (>98% d.r.) in carbon-carbon bond-forming
reactions.

Due to its niche application and susceptibility to polymerization, commercial stock is often
limited, expensive, and subject to long lead times. This guide evaluates the "Make vs. Buy"
decision, providing verified commercial sources alongside a self-validating in-house synthesis
protocol.

Chemical Profile & Specifications
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Specification

Chemical Name

(+)-Vinylboronic acid pinanediol ester

CAS Number 132488-71-2
Molecular Formula C12H19BO2
Molecular Weight 206.09 g/mol

Physical State

Colorless to pale yellow oil (often solidifies upon

cooling)

Stereochemistry

Derived from (+)-Pinanediol (creates S-

configuration at boron center)

Solubility

Soluble in THF, CHz2Clz, Et20; decomposes in
water

Stability

Sensitive to oxidation; prone to polymerization
without inhibitors (e.g., BHT)

Commercial Landscape: Buy Analysis

Commercial procurement is recommended for small-scale screening (<5 g) where time is

critical. However, for process chemistry or scale-up (>10 g), the high cost and variable purity

(due to polymerization during storage) often necessitate in-house synthesis.

Primary Suppliers & Availability

Note: Availability is dynamic. Lead times below are estimates based on Q1 2025 data.
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. Catalog / . . Est. Lead Strategic
Supplier Purity Pack Size .
SKU Time Note
High
) reliability;
Biosynth Fv45012 95%+ 250mg - 5g 3-4 Weeks )
expensive
(~$900/g).
"Make-to-
Santa Cruz )
sc-264506 95% Specialty 2-3 Weeks order" status
(SCBT) _
likely.
Good for bulk
Manchester o
) N37664 95%-+ 1g-10g 4-6 Weeks inquiries; UK-
Organics
based.
China-based;
Sunway ] )
CB37683 95% Bulk Variable cost-effective
Pharm
for >100g.

Quality Control Warning: Commercial samples often contain 5-10% of the boronic acid
hydrolysis product or oligomers. Always verify purity via 1:B NMR before use in sensitive
homologations.

Technical Deep Dive: The "Make" Option (In-House
Synthesis)

For campaigns requiring >10 g, in-house synthesis is superior due to cost savings and the
ability to ensure reagent "freshness," which is critical for high stereocontrol.

Synthesis Logic

The synthesis exploits the transesterification of a vinylboronate intermediate with (+)-
pinanediol. The most robust route avoids the isolation of unstable vinylboronic acid by
performing a "one-pot" hydrolysis and re-esterification.

Protocol: Synthesis from Vinylmagnesium Bromide[1]
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Reagents:

Vinylmagnesium bromide (1.0 M in THF)

Trimethyl borate (B(OMe)s)

(+)-Pinanediol (High optical purity is essential)

Anhydrous THF / Et20

Acidic workup solution (dilute H2SOa4)

Step-by-Step Methodology:

» Boronate Formation:

o Cool a solution of Trimethyl borate (1.1 equiv) in anhydrous Et20 to —78 °C under Argon.

o Dropwise add Vinylmagnesium bromide (1.0 equiv) over 30 minutes. Maintain internal
temperature < —70 °C to prevent double addition.

o Stir at —78 °C for 2 hours, then warm to 0 °C.
e Hydrolysis:
o Quench with dilute H2SO4 (1M) at 0 °C.

o Extract with Et20. The organic layer contains the free Vinylboronic acid (unstable). Do not
concentrate to dryness.

 Esterification (The Critical Step):

o Immediately add (+)-pinanediol (0.95 equiv relative to starting Grignard) to the ethereal
solution.

o Add anhydrous MgSOQa to sequester water and drive the equilibrium toward the ester.

o Stir at room temperature for 4-12 hours.
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e Purification:
o Filter off solids and concentrate under reduced pressure (keep bath < 30 °C).

o Distillation: Purify via Kugelrohr distillation under high vacuum (approx. 0.1 mmHg). The
product distills as a colorless oil.

Self-Validating Quality Control

« H NMR (CDCls, 400 MHz):
o Vinyl Group: Look for the characteristic multiplet at & 6.0-6.2 ppm (3H).

o Pinanediol Skeleton: Distinctive methyl singlets at d 0.8-1.4 ppm and the bicyclic methine
protons at & 2.0-2.4 ppm.

o Impurity Check: Absence of broad singlets >8.0 ppm (indicates free boronic acid).
« 1B NMR (CDCl3):
o Signal: Single peak at 6 ~26—28 ppm.

o Flag: A peak at d ~18 ppm indicates boroxine formation (degradation). A peak at 6 ~30
ppm indicates free boronic acid.[1]

Technical Application: Matteson Asymmetric
Homologation

The primary utility of (+)-vinylboronic acid pinanediol ester is the Matteson Homologation,

which extends the carbon chain by one methylene unit with high stereocontrol, installing an

-chloro substituent that can be displaced by nucleophiles.

Mechanism & Workflow

The reaction proceeds via the addition of (dichloromethyl)lithium to the boron center, forming a
borate complex. A zinc-promoted 1,2-migration then expels a chloride ion, inverting the
stereochemistry at the migration terminus.
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Caption: The Matteson Asymmetric Homologation cycle using (+)-vinylboronic acid
pinanediol ester. ZnCl: is critical for facilitating the stereospecific 1,2-migration.

Experimental Protocol: Homologation to -
Chloroboronate

» Reagent Prep: Generate LICHCI: in situ by adding LDA (1.1 equiv) to anhydrous CH2Cl2 (1.2
equiv) in THF at —78 °C.

» Addition: Add (+)-Vinylboronic acid pinanediol ester (1.0 equiv) dissolved in THF down the
side of the flask at —78 °C.

e Migration:
o Stir for 30 mins at —78 °C.
o Add anhydrous ZnClz (0.5-1.0 equiv, dried under vacuum/heat) as a solution in THF.
o Allow the reaction to warm slowly to 20 °C over 12 hours.

o Workup: Quench with saturated NH4Cl. Extract with Et20.

e Result: The resulting
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-chloroallyl boronate is usually used crude in the next step (nucleophilic displacement) to
avoid epimerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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